B1575251 gp100 (471-480)

gp100 (471-480)

Cat. No. B1575251
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Melanocyte protein PMEL; gp100; pmel 17

Scientific Research Applications

  • Immunotherapy Target : gp100 is a melanocyte lineage-specific antigen recognized by tumor-infiltrating lymphocytes (TILs) in melanoma patients. It's used to generate potent cytotoxic T lymphocyte (CTL) lines capable of cytolysis and cytokine secretion against melanoma cells (Salgaller et al., 1995).

  • Melanoma Cell Targeting : gp100-specific CTLs target HLA-A2.1+ melanoma cells, indicating gp100's potential as an immunotherapy target. Studies show CTLs from melanoma patients can recognize gp100, making it useful for specific immunotherapy against melanoma (Bakker et al., 1994).

  • Peptide Vaccine Development : The use of synthetic peptides from gp100 for vaccine development in melanoma treatment has shown promising results. Studies demonstrate that specific peptide sequences from gp100 can elicit strong immune responses in patients with metastatic melanoma (Rosenberg et al., 1998).

  • Enhanced Immune Response : Enhancing gp100-specific immunity using dendritic cells transduced with gp100 sequences has shown increased antitumor activity and potent T-cell-mediated protective immunity in melanoma (Wan et al., 1999).

  • Identification of Subdominant CTL Epitopes : The identification of subdominant CTL epitopes in gp100 helps in understanding the diversity of human antitumor cytotoxic T cell responses and is relevant for the design of effective immune-based therapies (Tsai et al., 1997).

  • Genetic Vaccination Against gp100 : Genetic vaccination against gp100 has demonstrated potential for specific antitumor immunity in mouse models. This approach involves the injection of antigen-encoding naked plasmid DNA and has shown promising results for fighting cancer (Schreurs et al., 1998).

properties

Product Name

gp100 (471-480)

sequence

VPLDCVLYRY

source

Homo sapiens (human)

storage

Common storage 2-8℃, long time storage -20℃.

synonym

Melanocyte protein PMEL (471-480); gp100 (471-480)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.